Cas no 1261892-28-7 (2-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid)

• Product Name: 2-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid
• CAS No: 1261892-28-7
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• MDL: MFCD18317943
• CID: 2761673
• PubChem ID: 53223865
• Update Time: 2025-07-18

2-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10687902
• MFCD18317943
• 1261892-28-7
• 2-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]ISONICOTINIC ACID
• 2-[5-(Methoxycarbonyl)thiophen-3-yl]pyridine-4-carboxylic acid
• 2-[5-(Methoxycarbonyl)thiophen-3-yl]Isonicotinic acid, 95%
• 2-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid

• MDL： MFCD18317943
• Inchi： 1S/C12H9NO4S/c1-17-12(16)10-5-8(6-18-10)9-4-7(11(14)15)2-3-13-9/h2-6H,1H3,(H,14,15)
• InChI Key： DGSXIEFOCLYOGZ-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 263.02522894Da
• Monoisotopic Mass: 263.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid

Introduction to 2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid (CAS No. 1261892-28-7)

2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid (CAS No. 1261892-28-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

The chemical structure of 2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid is composed of a thiophene ring and an isonicotinic acid moiety, with a methoxycarbonyl group attached to the thiophene ring. This combination of functional groups imparts distinct physical and chemical properties to the molecule, making it an intriguing subject for both academic and industrial research.

One of the key areas of interest in the study of 2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid is its potential as a lead compound for drug discovery. Recent research has focused on its ability to modulate various biological pathways, particularly those involved in inflammation and cancer. For instance, studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that it may have anti-proliferative effects on certain cancer cell lines, making it a promising candidate for further investigation.

The synthesis of 2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid has been explored through various methodologies. One common approach involves the coupling of 5-methoxycarbonylthiophene with isonicotinic acid using transition metal catalysts such as palladium or copper. This method provides high yields and good purity, making it suitable for large-scale production. Another synthetic route involves the reaction of 5-bromothiophene-3-carboxylic acid with isonicotinoyl chloride in the presence of a base, followed by methylation to introduce the methoxycarbonyl group.

In terms of its biological activity, 2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid has been evaluated in several in vitro and in vivo models. In cell-based assays, it has demonstrated significant inhibition of inflammatory responses in lipopolysaccharide (LPS)-stimulated macrophages. Furthermore, its anti-cancer properties have been assessed using human cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). Results from these studies indicate that this compound can induce cell cycle arrest and apoptosis in these cell lines, suggesting its potential as a chemotherapeutic agent.

Beyond its therapeutic applications, 2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid has also been studied for its use as a building block in the synthesis of more complex molecules. Its functional groups provide multiple points for further modification, allowing researchers to tailor its properties for specific applications. For example, the carboxylic acid group can be converted into esters or amides, while the methoxycarbonyl group can be hydrolyzed to form a free carboxylic acid or modified through other chemical transformations.

The pharmacokinetic properties of 2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid are another important aspect to consider. Preliminary studies have shown that it exhibits favorable solubility and stability profiles, which are crucial for drug development. However, further research is needed to optimize its pharmacokinetic parameters and enhance its bioavailability.

In conclusion, 2-[5-(Methoxycarbonyl)thiophen-3-yl]isonicotinic acid (CAS No. 1261892-28-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use.